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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published preclinical findings for LAM-003,

a novel HSP90 inhibitor, with alternative approved therapies for FMS-like tyrosine kinase 3

(FLT3)-mutated Acute Myeloid Leukemia (AML). The data presented for LAM-003 is primarily

derived from a key publication in Blood Advances by Beeharry et al. (2019), which includes

authors affiliated with AI Therapeutics, the developer of LAM-003. To date, independent

validation of these specific findings by unaffiliated research groups has not been identified in

the published literature.

Executive Summary
LAM-003 is a prodrug of the heat shock protein 90 (HSP90) inhibitor, LAM-003A. It has shown

potent preclinical activity against AML cell lines harboring FLT3 internal tandem duplication

(ITD) mutations, a common driver of this aggressive leukemia. Notably, LAM-003 appears to

overcome resistance mechanisms to existing FLT3 inhibitors, including secondary mutations

and protective stromal signaling. Furthermore, it exhibits strong synergy with the BCL-2

inhibitor venetoclax. This guide summarizes the key preclinical data for LAM-003 and
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compares its performance with established FLT3 inhibitors: midostaurin, gilteritinib, and

quizartinib, based on their respective clinical trial data.

Data Presentation
Table 1: In Vitro Efficacy of LAM-003 in FLT3-ITD AML
Cell Lines

Cell Line FLT3 Status LAM-003 EC50 (nM) Reference

MV-4-11 FLT3-ITD ~50 [1]

MOLM-13 FLT3-ITD ~100 [1]

MOLM-14 FLT3-ITD ~100 [2]

EC50 values are approximate, as extracted from graphical representations in the cited

literature.

Table 2: In Vivo Efficacy of LAM-003 in FLT3-ITD AML
Xenograft Models

Model Treatment Key Finding Reference

MV-4-11 Xenograft LAM-003 84% tumor regression [1]

MOLM-13 Systemic LAM-003 (75 mg/kg)

Significantly extended

survival vs. vehicle

(p=0.005)

[1]

MOLM-13 Systemic LAM-003 (150 mg/kg)

Significantly extended

survival vs. vehicle

(p=0.008)

[1]

MOLM-13 Systemic
LAM-003 +

Venetoclax

Significantly

prolonged survival

compared to single

agents

[1][3]
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Table 3: Comparison of LAM-003 (Preclinical) with
Approved FLT3 Inhibitors (Clinical Data)

Agent
Mechanism of
Action

Setting
Key Efficacy
Data

Reference

LAM-003

HSP90 Inhibitor

(indirectly targets

FLT3)

Preclinical

(Relapsed/Refra

ctory models)

Overcomes FLT3

inhibitor

resistance

mutations (e.g.,

D835, F691);

potent synergy

with venetoclax.

[1][3]

[1][3]

Midostaurin

Multi-kinase

Inhibitor

(including FLT3)

Newly

Diagnosed FLT3-

mutated AML

Improved overall

and event-free

survival when

added to

standard

chemotherapy.[4]

[5]

[4][5]

Gilteritinib FLT3 Inhibitor

Relapsed/Refract

ory FLT3-

mutated AML

Median Overall

Survival of 9.3

months vs. 5.6

months with

salvage

chemotherapy.[6]

[6]

Quizartinib FLT3 Inhibitor

Newly

Diagnosed FLT3-

ITD positive AML

Median Overall

Survival of 31.9

months when

added to

chemotherapy

vs. 15.1 months

with

chemotherapy

alone.[7][8]

[7][8]
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Note: Direct comparison is challenging as LAM-003 data is preclinical, while data for other

agents are from clinical trials.

Experimental Protocols
Cell Viability Assay

Cell Lines: MV-4-11, MOLM-13, and MOLM-14 (all human FLT3-ITD positive AML cell lines).

Method: Cells were seeded in 96-well plates and treated with varying concentrations of

LAM-003 for 72 hours.[2] Cell viability was assessed using the CellTiter-Glo® Luminescent

Cell Viability Assay (Promega), which measures ATP levels as an indicator of metabolically

active cells.[2]

Data Analysis: Luminescence was measured using a plate reader, and the half-maximal

effective concentration (EC50) was calculated using non-linear regression analysis.

AML Xenograft Models
MV-4-11 Subcutaneous Xenograft:

Animals: Immunocompromised mice.

Procedure: MV-4-11 cells were implanted subcutaneously. Once tumors were established,

mice were randomized to receive either vehicle or LAM-003 orally, once daily.[1]

Endpoint: Tumor volume was measured regularly to assess tumor regression.[1]

MOLM-13 Systemic Xenograft:

Animals: Immunocompromised mice.

Procedure: MOLM-13 cells were injected intravenously to establish systemic disease.[9]

[10] Treatment with vehicle, LAM-003, venetoclax, or the combination was administered

orally.[1]

Endpoint: The primary endpoint was overall survival, which was monitored and analyzed

using Kaplan-Meier survival curves.[1]
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Caption: Mechanism of action of LAM-003 in FLT3-ITD positive AML cells.
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In Vitro Studies
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Caption: Preclinical experimental workflow for evaluating LAM-003 efficacy.
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Caption: Logical relationships of LAM-003's properties and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://live.mdedge.com/content/midostaurin-improves-survival-new-aml
https://pmc.ncbi.nlm.nih.gov/articles/PMC4848023/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4848023/
https://oncpracticemanagement.com/issues/2019/july-2019-vol-9-no-7/gilteritinib-a-new-standard-of-care-for-relapsed-or-refractory-aml-with-flt3-mutation
https://oncpracticemanagement.com/issues/2019/july-2019-vol-9-no-7/gilteritinib-a-new-standard-of-care-for-relapsed-or-refractory-aml-with-flt3-mutation
https://ascopost.com/issues/july-25-2022/phase-iii-trial-reports-quizartinib-doubles-overall-survival-in-flt3-itd-positive-aml/
https://ascopost.com/issues/july-25-2022/phase-iii-trial-reports-quizartinib-doubles-overall-survival-in-flt3-itd-positive-aml/
https://www.the-innovation.org/article/doi/10.59717/j.xinn-med.2023.100007
https://www.xenograft.net/molm13-xenograft-model/
https://altogenlabs.com/xenograft-models/leukemia-xenograft-model/molm13-xenograft-model/
https://www.benchchem.com/product/b1574645/docs#independent-validation-of-published-lam-003-findings-a-comparative-guide
https://www.benchchem.com/product/b1574645/docs#independent-validation-of-published-lam-003-findings-a-comparative-guide
https://www.benchchem.com/product/b1574645/docs#independent-validation-of-published-lam-003-findings-a-comparative-guide
https://www.benchchem.com/product/b1574645/docs#independent-validation-of-published-lam-003-findings-a-comparative-guide
https://www.benchchem.com/product/b1574645?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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